3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride
Overview
Description
“3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride” is a chemical compound with the molecular formula C8H13ClN2O . It is also known as "3-(Aminomethyl)-4,6-dimethyl-1H-pyridin-2-one hydrochloride" .
Molecular Structure Analysis
The molecular structure of “3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride” can be represented by the InChI code: 1S/C8H12N2O.ClH/c1-5-3-6(2)10-8(11)7(5)4-9;/h3H,4,9H2,1-2H3,(H,10,11);1H .Chemical Reactions Analysis
While specific chemical reactions involving “3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride” are not available, similar compounds have been involved in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride” are not explicitly mentioned in the available resources .Scientific Research Applications
Synthetic Routes and Reactivity
Pyridinium salts, including our compound of interest, have been studied for their synthetic routes and reactivity. Researchers explore their use as intermediates in organic synthesis, particularly in the construction of complex molecules. These salts can participate in diverse chemical transformations, making them valuable tools for designing novel compounds .
Pyridinium Ionic Liquids (PILs)
Pyridinium salts can serve as building blocks for ionic liquids. PILs are a fascinating class of solvents with unique properties, such as low volatility, high thermal stability, and tunable polarity. Researchers investigate their applications in catalysis, separation processes, and green chemistry .
Pyridinium Ylides
Pyridinium ylides are essential in the synthesis of heterocyclic compounds. These reactive intermediates participate in [3+2] cycloadditions, leading to the formation of various ring systems. Their applications extend to natural product synthesis and drug discovery .
Biological Activities
Our compound exhibits promising biological activities:
- Anti-Cholinesterase Inhibition : Cholinesterase inhibitors play a role in treating neurodegenerative diseases like Alzheimer’s. Our compound may exhibit such inhibitory effects .
Materials Science Applications
Pyridinium salts find applications in materials science:
- Gene Delivery : Researchers explore their use as vectors for gene delivery. Modified pyridinium salts can efficiently transport genetic material into cells, aiding gene therapy and personalized medicine .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO.ClH/c1-4-3-5(2)9-7(10)6(4)8;/h3H,1-2H3,(H,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMOZCONYCTLOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)Cl)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4,6-dimethyl-1H-pyridin-2-one;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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